Phosphoric acid, dodecyl ester, sodium salt

Specification

• CAS No.: 7423-32-7
• Molecular Formula: C12H27NaO4P
• Molecular Weight: 289.30 g/mol
• IUPAC Name: disodium;dodecyl phosphate
• Standard InChI: InChI=1S/C12H27O4P.Na/c1-2-3-4-5-6-7-8-9-10-11-12-16-17(13,14)15;/h2-12H2,1H3,(H2,13,14,15)
• Standard InChI Key: ZVVYVLPTTHGSPZ-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCOP(=O)([O-])[O-].[Na+].[Na+]
• Canonical SMILES: CCCCCCCCCCCCOP(=O)(O)O.[Na]

Introduction

Chemical Identification and Properties

Phosphoric acid, dodecyl ester, sodium salt is identified through various chemical designations and exhibits specific physical and chemical properties that define its behavior in different environments.

Chemical Identifiers

The compound is registered under multiple identification systems, with some variation depending on the specific salt form (mono-sodium or di-sodium):

Parameter	Value	Alternative Value
CAS Number	7423-32-7	50957-96-5
Molecular Formula	C₁₂H₂₇NaO₄P	C₁₂H₂₅Na₂O₄P
Molecular Weight	289.30 g/mol	310.278 g/mol
Alternative Names	Sodium mono-n-dodecyl phosphate, Lauryl phosphate sodium salt	Disodium dodecyl phosphate, Disodium lauryl phosphate

The existence of different identifiers reflects the compound's ability to form both mono-sodium and di-sodium salts, which possess slightly different chemical properties and applications.

Physical Properties

Physical properties of phosphoric acid, dodecyl ester, sodium salt greatly influence its behavior in solution and its practical applications. The compound typically appears as a colorless to pale yellow viscous liquid with good water solubility. A crucial physical parameter is its Krafft temperature (the minimum temperature at which surfactants form micelles), which has been determined to be approximately 40°C through electroconductivity measurements.

Structural Characteristics and Chemical Behavior

Molecular Structure

Phosphoric acid, dodecyl ester, sodium salt consists of a dodecyl group (a 12-carbon chain) esterified with phosphoric acid and subsequently neutralized with sodium hydroxide. This structure is fundamental to its function as an anionic surfactant, with the phosphate group acting as the hydrophilic head and the dodecyl chain serving as the hydrophobic tail.

Amphiphilic Nature

The compound's amphiphilic nature is characterized by its dual affinity—a hydrophilic phosphate group that readily interacts with water and a hydrophobic alkyl chain that avoids water contact. This structural duality enables the molecule to reduce surface tension at interfaces and form various aggregates in aqueous solutions.

Aggregation Behavior in Aqueous Media

Critical Micellization Concentration

Extensive studies on the aggregation behavior of sodium mono-n-dodecyl phosphate in aqueous media have revealed complex multi-step aggregate formation processes. The critical micellization concentration (CMC), determined through surface tension measurements, represents the concentration at which micelles begin to form and is often referred to as the first CMC (CMC1).

Multi-Step Aggregation

A fascinating aspect of this compound's behavior is its ability to form aggregates at multiple steps, both above and below the CMC. Various analytical techniques including surface tension measurements, electroconductivity studies, pH analysis, and UV-Vis spectroscopy have demonstrated that several transitions in micellar forms occur across different concentration ranges.

Micellar Structures

The structural transitions of micelles formed by phosphoric acid, dodecyl ester, sodium salt are concentration-dependent. At concentrations below the CMC, pre-micellar aggregates may form, while at higher concentrations, more complex structures such as cylindrical micelles or lamellar phases may develop. These different micellar arrangements influence the compound's functionality in various applications.

Catalytic Activities

Hydrolysis Reaction Catalysis

Research has demonstrated that sodium mono-n-dodecyl phosphate aggregates can function as effective catalysts for the hydrolysis of p-nitrophenyl acetate (pNPA). Remarkably, this catalytic activity has been observed at concentrations approximately ten times lower than the first CMC. This finding has significant implications for understanding the compound's potential role in biochemical reactions and industrial processes.

Mechanism of Catalytic Action

The catalytic mechanism likely involves the incorporation of substrate molecules into the micellar or pre-micellar aggregates, altering the local microenvironment around the substrate. This change in environment can modify reaction rates by affecting factors such as local pH, reactant concentration, or transition state stability.

Biological Applications

Membrane Biophysics

Phosphoric acid, dodecyl ester, sodium salt exhibits significant biological activity due to its ability to interact with and disrupt lipid bilayers. This property makes it valuable in membrane biophysics research, where it can be used to study membrane fluidity, protein-lipid interactions, and the effects of surfactants on biological membranes.

Drug Delivery Systems

The compound's ability to form micelles and other self-assembled structures makes it potentially useful in drug delivery applications. These structures can encapsulate hydrophobic pharmaceutical compounds, improving their solubility and bioavailability while potentially allowing for controlled release.

Toxicological Profile

Acute Toxicity

Toxicological studies have classified phosphoric acid, dodecyl ester, sodium salt in category 5 of the Globally Harmonized System (GHS) regarding acute toxicity. Single-dose oral toxicity tests in rats showed no abnormalities in general condition, body weight, or gross pathological findings.

Repeated Dose Toxicity

Repeated dose oral toxicity studies conducted according to OECD Test Guideline 422 have established the following No Observed Adverse Effect Levels (NOAEL):

Gender	NOAEL (mg/kg/day)	Observed Effects at Higher Doses
Males	125	Forestomach histopathological changes including erosion/ulceration, mucosal thickening, and submucosal edema
Females	62.5	Submucosal edema in the forestomach observed at 125 mg/kg

These findings indicate gender-based differences in sensitivity to the compound's repeated administration.

Reproductive and Developmental Toxicity

Reproductive and developmental toxicity tests have shown no adverse effects on relevant parameters, with a NOAEL of 1000 mg/kg/day established for both male and female parent animals and offspring.

Industrial Applications

Detergents and Cleaning Products

The surfactant properties of phosphoric acid, dodecyl ester, sodium salt make it valuable in detergent formulations. Its ability to reduce surface tension, solubilize oils, and form stable emulsions contributes to cleaning efficiency.

Textile Processing

The compound finds application as a textile additive, likely serving as a wetting agent, emulsifier, or processing aid. These functions help improve the efficiency of textile dyeing, printing, and finishing processes.

Catalytic Processes

Beyond its catalytic activity in hydrolysis reactions, phosphoric acid, dodecyl ester, sodium salt is used as a catalyst in various industrial processes. Its precise role in these applications depends on the specific reaction conditions and desired outcomes.